Cas no 1261476-83-8 (3-Chloro-3',4'-dibromopropiophenone)

• Product Name: 3-Chloro-3',4'-dibromopropiophenone
• CAS No: 1261476-83-8
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938536
• Update Time: 2025-05-22

3-Chloro-3',4'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3',4'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3-4H2
• InChI Key： HPGMKSGRVFTOFJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCCl)=O)Br

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 3-Chloro-3',4'-dibromopropiophenone

Comprehensive Overview of 3-Chloro-3',4'-dibromopropiophenone (CAS No. 1261476-83-8): Properties, Applications, and Industry Insights

3-Chloro-3',4'-dibromopropiophenone (CAS No. 1261476-83-8) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. With the molecular formula C₉H₇Br₂ClO, this halogenated propiophenone derivative exhibits unique reactivity due to its distinct substitution pattern. Researchers value its role as a versatile building block in constructing complex molecular architectures, particularly in medicinal chemistry applications where precise halogen placement influences bioactivity.

The compound's structural features—including the 3-chloro and 3',4'-dibromo substitutions—enable selective cross-coupling reactions, making it valuable for Suzuki-Miyaura and Buchwald-Hartwig transformations. Recent studies highlight its utility in developing fluorescence probes and photoactive materials, aligning with growing interest in organic electronics and sensor technologies. Analytical characterization typically involves HPLC purity analysis (≥97%) and mass spectrometry confirmation (m/z 335.8 [M+H]⁺).

From an industrial perspective, 3-Chloro-3',4'-dibromopropiophenone addresses the demand for custom halogenation patterns in drug discovery. Its thermal stability (decomposition >200°C) and solubility profile (DMSO >50 mg/mL) facilitate handling in high-throughput screening workflows. Manufacturers emphasize cGMP-compliant synthesis to meet pharmaceutical-grade specifications, with strict control of heavy metal impurities (<10 ppm) and residual solvents per ICH guidelines.

Environmental considerations drive innovation in green chemistry applications of this compound. Recent patents describe catalytic bromination methods reducing waste generation, responding to sustainability trends in chemical production. The compound's low ecotoxicity profile (OECD 301D) and biodegradability data support its selection over persistent halogenated alternatives in agrochemical formulations.

Market analysts note rising demand for 1261476-83-8 in Asia-Pacific research hubs, particularly for kinase inhibitor development. Regulatory documentation includes REACH compliance dossiers and GHS-compliant SDS, with proper storage recommendations (2-8°C under inert atmosphere) to maintain long-term stability. Academic and industrial users frequently search for synthetic protocols, spectral data (IR, ¹H/¹³C NMR), and supplier comparisons when evaluating this compound.

Emerging applications in material science exploit the compound's crystallographic properties (monoclinic P2₁/c space group) for organic semiconductor development. Collaborative studies between computational chemists and process engineers have optimized scale-up procedures, achieving kilogram-scale production with >90% yield. These advancements position 3-Chloro-3',4'-dibromopropiophenone as a strategic material for next-generation therapeutics and functional materials.